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Compound of Interest

Compound Name: Z-Phe-Arg-PNA

Cat. No.: B12384320

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling
of Z-Phe-Arg-pNA (Na-Carbobenzoxy-L-phenylalanyl-L-arginine-p-nitroanilide) stock solutions.
Z-Phe-Arg-pNA is a chromogenic substrate widely used in enzymatic assays to determine the
activity of various proteases, including cathepsins, papain, trypsin, and plasma kallikrein.[1][2]
The enzymatic cleavage of the amide bond releases the chromophore p-nitroaniline (pNA),
which can be quantified spectrophotometrically.

Quantitative Data Summary

The physicochemical properties of Z-Phe-Arg-pNA are summarized in the table below. It is
crucial to distinguish between the free peptide and its hydrochloride salt, as their molecular
weights differ, which will affect the calculations for preparing stock solutions.
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Property Z-Phe-Arg-pNA Z-Phe-Arg-pNA - HCI

Molecular Formula C29H33N706[3] C29H33N706 - HCI[4][5]

Molecular Weight ( g/mol ) 575.62[6] 612.09[4][5]

Appearance White to off-white powder[6] Lyophilized or crystalline solid

Purity (Typical) >95% (HPLC)[3] >99% (TLC)[1]

Solubility Soluble in DMSO and Soluble in DMSO and
Methanol (50 mg/mL)[1] Methanol[1]

Long-term Storage (Powder) -20°C or -80°C[3][6] -20°C[1][7]

-80°C (up to 6 months); -20°C -80°C (up to 6 months); -20°C

Stock Solution Storage
(up to 1 month)[6] (up to 1 month)

Experimental Protocol: Preparation of a 10 mM Z-
Phe-Arg-pNA Stock Solution

This protocol outlines the steps to prepare a 10 mM stock solution of Z-Phe-Arg-pNA. The
procedure should be performed in a laboratory setting using appropriate personal protective
equipment (PPE).

Materials:

Z-Phe-Arg-pNA or Z-Phe-Arg-pNA - HCI powder

Dimethyl sulfoxide (DMSO), anhydrous

Microcentrifuge tubes

Vortex mixer

Pipettes and sterile pipette tips

Analytical balance

Procedure:
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Determine the Form of Z-Phe-Arg-pNA: Verify from the product vial or certificate of analysis
whether you have the free peptide (MW: 575.62 g/mol ) or the hydrochloride salt (MW:
612.09 g/mol ). This is critical for accurate molarity calculations.

Mass Calculation: To prepare 1 mL of a 10 mM stock solution, calculate the required mass of
the Z-Phe-Arg-pNA powder using the following formula:

Mass (mg) = Molarity (mM) x Volume (mL) x Molecular Weight ( g/mol ) / 1000

o For Z-Phe-Arg-pNA (MW = 575.62): Mass (mg) = 10 mM x 1 mL x 575.62 / 1000 = 5.76

mg

o For Z-Phe-Arg-pNA - HCI (MW = 612.09): Mass (mg) = 10 mM x 1 mL x 612.09 / 1000 =
6.12 mg

Weighing the Powder: Carefully weigh the calculated amount of Z-Phe-Arg-pNA powder
using an analytical balance. Transfer the powder to a sterile microcentrifuge tube.

Dissolution: a. Add the desired volume of anhydrous DMSO to the microcentrifuge tube
containing the powder. For a 10 mM solution using the masses calculated above, you would
add 1 mL of DMSO. b. Tightly cap the tube and vortex thoroughly for 1-2 minutes until the
powder is completely dissolved. Gentle warming to 37°C and brief sonication may aid in the
dissolution of the hydrochloride salt.[8]

Aliquoting and Storage: a. To avoid repeated freeze-thaw cycles, which can degrade the
peptide, it is highly recommended to aliquot the stock solution into smaller, single-use
volumes (e.g., 20-50 pL) in sterile microcentrifuge tubes.[6] b. Store the aliquots at -20°C for
short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[6]

Experimental Workflow and Signaling Pathway
Diagrams

The following diagrams illustrate the experimental workflow for preparing the Z-Phe-Arg-pNA
stock solution and its application in a typical protease activity assay.
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Stock Solution Preparation

[ Weigh Z-Phe-Arg-pNA Powder j

'

[ Dissolve in DMSO j

[ Vortex to Mix j

[ Aliquot into smaller volumes j

Store at -20°C or -80°C
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Protease Activity Assay

Protease Z-Phe-Arg-pNA
(e.g., Cathepsin L) (Colorless)

Enzymatic Cleavage

Z-Phe-Arg + p-Nitroaniline (pNA)
(Yellow Product)

Measure Absorbance
at 405-410 nm

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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